Cas no 1082041-19-7 (3-Bromo-6-hydroxy-4-nitro-1H-indazole)

• Product Name: 3-Bromo-6-hydroxy-4-nitro-1H-indazole
• CAS No: 1082041-19-7
• MF: C₇H₄BrN₃O₃
• MW: 258.028960227966
• CID: 4560118
• Update Time: 2025-10-30

3-Bromo-6-hydroxy-4-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-6-HYDROXY-4-NITRO1H-INDAZOLE
• 1H-Indazol-6-ol, 3-bromo-4-nitro-
• 3-Bromo-6-hydroxy-4-nitro-1H-indazole

• Inchi： 1S/C7H4BrN3O3/c8-7-6-4(9-10-7)1-3(12)2-5(6)11(13)14/h1-2,12H,(H,9,10)
• InChI Key： SNFJFZLVOBRRJW-UHFFFAOYSA-N
• SMILES： N1C2=C(C([N+]([O-])=O)=CC(O)=C2)C(Br)=N1

Additional information on 3-Bromo-6-hydroxy-4-nitro-1H-indazole

Introduction to 3-Bromo-6-hydroxy-4-nitro-1H-indazole (CAS No. 1082041-19-7) and Its Emerging Applications in Chemical Biology

3-Bromo-6-hydroxy-4-nitro-1H-indazole (CAS No. 1082041-19-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the indazole family, which is well-known for its role in various pharmacological applications. The presence of multiple functional groups, including a bromo substituent, a hydroxyl group, and a nitro group, makes this molecule a versatile scaffold for medicinal chemistry research.

The structural configuration of 3-Bromo-6-hydroxy-4-nitro-1H-indazole imparts distinct chemical reactivity, enabling its use as a key intermediate in the synthesis of more complex molecules. The bromo group, in particular, serves as a valuable handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in the construction of biaryl structures, which are prevalent in many bioactive compounds.

Recent advancements in the field of drug discovery have highlighted the importance of indazole derivatives in addressing various therapeutic challenges. Studies have demonstrated that modifications within the indazole core can significantly influence the biological profile of compounds. For instance, the nitro group can be reduced to an amine, expanding the chemical space available for exploration. This transformation has been exploited in the development of novel antimicrobial agents and anticancer drugs.

The hydroxyl group in 3-Bromo-6-hydroxy-4-nitro-1H-indazole also plays a crucial role in modulating the compound's interactions with biological targets. Hydroxylated indazoles have been shown to exhibit enhanced binding affinity to certain enzymes and receptors, making them promising candidates for drug development. Additionally, the nitro group can serve as a proton acceptor, influencing the compound's solubility and bioavailability.

In recent years, computational chemistry has played an increasingly pivotal role in understanding the structural and functional properties of 3-Bromo-6-hydroxy-4-nitro-1H-indazole. Molecular modeling studies have revealed insights into how different substituents affect the compound's electronic distribution and binding interactions. These insights have guided experimental efforts toward optimizing lead compounds for clinical development.

One particularly intriguing application of 3-Bromo-6-hydroxy-4-nitro-1H-indazole is in the development of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are frequently targeted in anticancer therapies. The indazole scaffold has been modified to create potent inhibitors of various kinases, including those involved in tumor growth and metastasis. The bromo and nitro groups provide handles for further derivatization, allowing chemists to fine-tune potency and selectivity.

Another area where 3-Bromo-6-hydroxy-4-nitro-1H-indazole has shown promise is in the treatment of infectious diseases. Indazole derivatives have demonstrated activity against a range of pathogens, including bacteria and fungi. The ability to modify the indazole core allows for the creation of compounds with tailored antimicrobial properties. This flexibility has been particularly valuable in addressing rising concerns about antibiotic resistance.

The synthesis of 3-Bromo-6-hydroxy-4-nitro-1H-indazole involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors, such as brominated indazoles or nitroaromatics, chemists can construct the desired molecule through a series of well-established reactions. These include nucleophilic aromatic substitution, reduction reactions, and hydroxylations.

The versatility of 3-Bromo-6-hydroxy-4-nitro-1H-indazole as a building block has also been recognized in materials science applications. Indazole derivatives exhibit interesting electronic properties, making them suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers are exploring ways to incorporate these molecules into advanced materials that could revolutionize display technologies and energy storage solutions.

As our understanding of biological systems continues to evolve, so too does our appreciation for molecules like 3-Bromo-6-hydroxy-4-nitro-1H-indazole. The integration of high-throughput screening technologies with computational modeling has accelerated the discovery process significantly. This synergy has led to an influx of novel indazole derivatives being tested for their biological activity across various disease areas.

In conclusion,3-Bromo-6-hydroxy-4-nitro-1H-indazole (CAS No. 1082041-19-7) represents a fascinating compound with broad applications in chemical biology and drug discovery. Its unique structural features offer opportunities for further exploration and innovation, making it a cornerstone molecule for researchers seeking to develop next-generation therapeutics.